EN1441

• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol
• InChI: InChI=1S/C13H13ClN2O2/c1-4-11(17)16-10-7-8(14)5-6-9(10)15-12(18)13(16,2)3/h4-7H,1H2,2-3H3,(H,15,18)
• InChIKey: RSKGPRCITYZGEE-UHFFFAOYSA-N

EN1441 Product Overview

EN1441 (CAS 2196448-47-0, C₁₃H₁₃ClN₂O₂, MW 264.71) is a cysteine-reactive covalent small molecule that functions as a destabilizing degrader of the androgen receptor (AR) and its truncated splice variant AR-V7 [1]. Identified from a cellular screen of 1,281 electrophilic ligands, EN1441 bears an acrylamide warhead that covalently modifies the intrinsically disordered cysteine C125 located in the N-terminal transactivation domain/DNA-binding domain region shared by both full-length AR and AR-V7 [1]. Unlike conventional AR antagonists (e.g., enzalutamide) or PROTAC degraders (e.g., ARV-110) that require the ligand-binding domain absent in AR-V7, EN1441's binding site enables dual targeting of both AR species, making it a pathfinder molecule for addressing therapeutic resistance driven by AR splice variants in castration-resistant prostate cancer [1].

AR/AR-V7 dual degradation studies in prostate cancer models

Covalent probe for intrinsically disordered cysteine C125 engagement

Proteasome-independent AR protein destabilization research

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. View Source

EN1441 Irreplaceability

The defining limitation of clinically approved AR antagonists (enzalutamide, apalutamide, darolutamide) and AR-targeting PROTAC degraders in clinical development (ARV-110/bavdegalutamide) is their absolute dependence on the AR ligand-binding domain (LBD) for target engagement [1]. AR-V7—a constitutively active splice variant expressed in approximately 30% of patients with advanced prostate cancer—entirely lacks the LBD and is therefore intrinsically resistant to these agents [1][2]. EN1441 circumvents this vulnerability by covalently engaging an intrinsically disordered cysteine (C125) within the DNA-binding domain region that is conserved in both full-length AR and AR-V7, enabling degradation and functional inhibition of both targets through a mechanism that is mechanistically distinct from conventional occupancy-driven pharmacology [1]. As a result, no AR LBD-targeting antagonist or degrader can replicate the dual AR/AR-V7 degradation profile of EN1441; substitution would leave AR-V7 unaddressed and AR transcriptional activity only partially suppressed.

Enzalutamide / Apalutamide LBD-dependent binding may not engage AR-V7, leaving AR-V7 signaling unaddressed.

ARV-110 (bavdegalutamide) Selectively degrades full-length AR but may not degrade AR-V7, resulting in incomplete pathway suppression in AR-V7+ models.

Occupancy-driven antagonists Non-covalent or competitive inhibitors may not replicate covalent destabilization and proteasome-independent AR inactivation.

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. View Source
• [2] Arvinas Inc. Arvinas PROTAC® Protein Degrader Bavdegalutamide (ARV-110) Continues to Demonstrate Clinical Benefit in Men with Metastatic Castration-Resistant Prostate Cancer. Press Release, February 17, 2022. (Stating AR-V7 splice variants are variants of AR that bavdegalutamide does not degrade preclinically.) View Source

EN1441 Differentiation Evidence

AR/AR-V7 Dual Degradation in 22Rv1 Cells

In 22Rv1 androgen-independent prostate cancer cells co-expressing full-length AR and AR-V7, EN1441 degrades both AR protein species, whereas the AR antagonist enzalutamide degrades neither, and the PROTAC degrader ARV-110 selectively degrades only full-length AR but not AR-V7 [1]. This differential activity arises because AR-V7 lacks the ligand-binding domain required for enzalutamide binding and ARV-110 recruitment, while EN1441's covalent target cysteine C125 resides in a domain common to both AR and AR-V7 [1]. EN1441-mediated AR/AR-V7 loss was attenuated by the proteasome inhibitor bortezomib, confirming proteasome-dependent degradation [1].

AR/AR-V7 Dual Degradation

Head-to-head

EN1441degrades both AR & AR-V7

Enzalutamideno degradation

ARV-110degrades AR-FL only

Supports dual AR/AR-V7 degradation endpoint context

22Rv1 cells; 24 h; Western blot

Evidence Dimension	AR and AR-V7 protein degradation by Western blot
Target Compound Data	EN1441 (20 μM, 24 h): Degrades both full-length AR and AR-V7 in 22Rv1 cells
Comparator Or Baseline	Enzalutamide (20 μM, 24 h): No degradation of AR or AR-V7. ARV-110 (20 μM, 24 h): Degrades full-length AR only; no degradation of AR-V7
Quantified Difference	Qualitative categorical difference: EN1441 dual-degrades both AR and AR-V7; enzalutamide degrades neither; ARV-110 degrades only AR-FL, not AR-V7
Conditions	22Rv1 prostate cancer cells; 24 h treatment; Western blot detection of AR, AR-V7, and GAPDH loading control (Figure 3d, 3f)

Why This Matters

For procurement decisions, EN1441 is the only commercially available small molecule among these three comparators that achieves degradation of both AR and AR-V7—a prerequisite for studying androgen-independent signaling driven by the AR-V7 splice variant.

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. (Figure 3d, 3f; Results section: 'Functional Inhibition of AR Transcriptional Activity') View Source

AR Transcriptional Activity Inhibition

In a direct head-to-head comparison using an AR luciferase reporter assay in 22Rv1 cells, EN1441 demonstrated nearly complete (90%) inhibition of total AR transcriptional activity at the highest concentration tested, compared to only 44% inhibition with enzalutamide and 70% inhibition with ARV-110 [1]. The EC₅₀ of EN1441 for AR transcriptional inhibition was 4.2 μM, which is well below the concentration required for AR or AR-V7 protein degradation, indicating that transcriptional inhibition occurs at lower exposures than degradation [1]. The unreactive propenamide analog CMZ139 showed negligible inhibition, confirming that covalent reactivity is required for activity [1].

AR Transcriptional Inhibition

Head-to-head

EN144190% inhibition, EC₅₀ 4.2 μM

Enzalutamide44% inhibition

ARV-11070% inhibition

Supports near-complete AR transcriptional suppression endpoint

22Rv1 ARE-luciferase; n=3

Evidence Dimension	Inhibition of AR luciferase reporter transcriptional activity
Target Compound Data	EN1441: 90% inhibition at highest concentration tested; EC₅₀ = 4.2 μM
Comparator Or Baseline	Enzalutamide: 44% inhibition at highest concentration tested. ARV-110: 70% inhibition at highest concentration tested. CMZ139 (unreactive analog): negligible inhibition
Quantified Difference	EN1441 achieves 2.05-fold greater maximal inhibition than enzalutamide (90% vs. 44%) and 1.29-fold greater than ARV-110 (90% vs. 70%)
Conditions	22Rv1 cells stably expressing an androgen response element (ARE) luciferase reporter; 24 h treatment; n=3 biologically independent replicates (Figure 3a, 3b, 3d, 3e)

Why This Matters

The 90% maximal inhibition of AR transcriptional output by EN1441 translates to near-complete suppression of AR signaling, whereas enzalutamide and ARV-110 leave substantial residual AR activity that may drive continued proliferation in AR-V7-expressing cells.

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. (Figure 3a, 3b, 3d, 3e; Results section: 'Functional Inhibition of AR Transcriptional Activity') View Source

Proteasome-Independent AR Inhibition

When proteasome activity was blocked with bortezomib (1 μM), ARV-110-mediated inhibition of AR transcriptional activity was significantly attenuated, confirming that ARV-110 requires proteasomal degradation to achieve its functional effect [1]. In stark contrast, EN1441-mediated inhibition of AR transcriptional activity remained comparable in the presence of bortezomib, demonstrating that transcriptional inhibition by EN1441 occurs through a degradation-independent mechanism—specifically, covalent engagement at C125 leading to AR/AR-V7 destabilization and aggregation that inactivates AR function even before proteasomal clearance [1]. This dual-phase mechanism (destabilization/aggregation followed by degradation) represents a distinct pharmacological mode not shared by PROTAC degraders.

Proteasome-Independent Inhibition

Head-to-head

EN1441inhibition sustained with bortezomib

ARV-110inhibition attenuated by bortezomib

Supports proteasome-independent AR inhibition mechanism context

22Rv1; bortezomib 1 μM

Evidence Dimension	AR transcriptional reporter activity with and without proteasome inhibitor bortezomib
Target Compound Data	EN1441: AR transcriptional inhibition remains comparable in the presence of bortezomib (1 μM); inhibition sustained even when proteasome is blocked
Comparator Or Baseline	ARV-110: AR transcriptional inhibition significantly attenuated by bortezomib (1 μM) co-treatment; inhibition largely dependent on proteasomal degradation
Quantified Difference	Qualitative mechanistic difference: ARV-110 inhibition is proteasome-dependent; EN1441 inhibition is proteasome-independent (destabilization-driven)
Conditions	22Rv1 cells; pre-treatment with DMSO or bortezomib (1 μM) for 1 h, followed by compound treatment for 24 h; AR luciferase reporter assay (Figure 6b)

Why This Matters

The proteasome-independent transcriptional inhibition by EN1441 suggests retained activity even under conditions where ubiquitin-proteasome system function is compromised—a potential advantage over PROTAC degraders that may inform selection for experiments in proteasome-compromised cellular contexts.

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. (Figure 6b; Results section: 'Destabilization Versus Degradation of AR and AR-V7 by EN1441'; Discussion section) View Source

Covalent Engagement of Cysteine C125

EN1441 covalently modifies cysteine 125 (C125) within a predicted intrinsically disordered region of the AR N-terminal transactivation domain/DNA-binding domain [1]. This binding site is conserved in both full-length AR and AR-V7 but is not targeted by any other reported AR degrader: ARV-110 binds the LBD, BWA-522 targets the N-terminal domain (NTD) via PROTAC-mediated recruitment, PROTAC AR-V7 degrader-1 recruits VHL E3 ligase to the AR DNA-binding domain, and UT-34 binds the AF-1 domain [1][2][3]. The C125S point mutation in AR completely abrogated EN1441-mediated AR degradation and transcriptional inhibition, providing genetic proof of on-target engagement [1]. EN1441-alkyne chemoproteomic profiling in 22Rv1 cells showed 2.9-fold significant enrichment of AR/AR-V7 over vehicle control, with 110 additional targets enriched out of 1,830 total proteins quantified [1].

C125 Covalent Engagement

Class-level

EN1441modifies C125 (IDR); 2.9-fold AR enrichment

Comparatorsnone target C125 (LBD, NTD, AF-1 sites)

Distinct C125 site enables orthogonal binding-site studies

LC-MS/MS; C125S mutation abolishes activity

Evidence Dimension	Covalent target engagement site on AR/AR-V7
Target Compound Data	EN1441: Covalently modifies C125 in the intrinsically disordered N-terminal transactivation domain/DNA-binding domain region of AR and AR-V7; modification confirmed by LC-MS/MS; C125S mutation abolishes activity
Comparator Or Baseline	ARV-110: Binds AR ligand-binding domain (absent in AR-V7). BWA-522: PROTAC targeting AR N-terminal domain. PROTAC AR-V7 degrader-1: Recruits VHL to AR DNA-binding domain. UT-34: Binds AR AF-1 domain. None target C125.
Quantified Difference	C125 is a unique covalent engagement site not exploited by any comparator compound. 2.9-fold enrichment of AR/AR-V7 by EN1441-alkyne chemoproteomics vs. vehicle control (p<0.05)
Conditions	Pure AR-V7 protein: EN1441 (50 μM, 1 h) followed by tryptic digest and LC-MS/MS. HEK293T cells: FLAG-AR WT vs. C125S mutant, EN1441 (50 μM, 6 h). 22Rv1 cells: EN1441-alkyne chemoproteomic profiling (Figure 2b, 2e, 2f, 2g, 3c)

Why This Matters

The unique C125 engagement site provides a structurally distinct pharmacophore for chemical biology tool development and differentiates EN1441 from all other AR-targeting degraders for studies requiring orthogonal binding-site occupancy.

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. (Figure 2a-2g, Figure 3c; Table S3) View Source
• [2] Zhang B, Liu J, Yang D, et al. Discovery of BWA-522, a First-in-Class and Orally Bioavailable PROTAC Degrader of the Androgen Receptor Targeting N-Terminal Domain for the Treatment of Prostate Cancer. J Med Chem. 2023 Aug 24;66(16):11158-11186. doi:10.1021/acs.jmedchem.3c00585. View Source
• [3] Ponnusamy S, Coss CC, Thiyagarajan T, et al. Orally Bioavailable Androgen Receptor Degrader, Potential Next-Generation Therapeutic for Enzalutamide-Resistant Prostate Cancer. Clin Cancer Res. 2019 Nov 15;25(22):6764-6780. doi:10.1158/1078-0432.CCR-19-1458. View Source

AR-V7 Thermal Destabilization Profiling

EN1441 induced a pronounced and significant destabilization of pure AR-V7 protein and of both AR and AR-V7 in 22Rv1 cellular lysates, producing a shift in 50% melting temperature (Tm) exceeding 7°C for AR-V7 [1]. To assess proteome-wide selectivity of this destabilization, thermal denaturation sensitivity assay-based quantitative proteomic profiling was performed in 22Rv1 cells: among 6,009 proteins quantified, only 85 proteins (including AR/AR-V7) showed significant (p<0.01) destabilization by >2-fold, while 22 proteins showed significant stabilization [1]. This indicates a relatively selective destabilization profile concentrated on AR/AR-V7. In contrast, no comparator AR antagonist or degrader has been reported to induce thermal destabilization of AR-V7 of this magnitude, as most act through competitive binding (enzalutamide) or E3 ligase recruitment (PROTACs) without directly altering protein thermal stability [1].

AR-V7 Thermal Destabilization

Class-level

EN1441>7°C Tm shift; 85 proteins destabilized >2-fold

Antagonists / PROTACsno reported thermal destabilization

Supports thermal destabilization endpoint for SAR and QC

TMT proteomics; 6,009 proteins quantified

Evidence Dimension	Thermal stability shift of AR-V7 protein
Target Compound Data	EN1441: >7°C shift in 50% melting temperature (Tm) for AR-V7 in both pure protein and cellular contexts; 85 proteins significantly destabilized >2-fold out of 6,009 quantified
Comparator Or Baseline	Enzalutamide and ARV-110: No reported thermal destabilization activity; mechanism is competitive antagonism or PROTAC-mediated ubiquitination, not direct protein destabilization
Quantified Difference	>7°C Tm shift for AR-V7 (a large destabilization magnitude); 1.4% of detected proteome (85/6,009) significantly destabilized >2-fold
Conditions	Pure AR-V7 protein and 22Rv1 cell lysate; thermal denaturation sensitivity assay; quantitative tandem mass tag (TMT) proteomic profiling (Figure 5a-5e; Table S5)

Why This Matters

The pronounced thermal destabilization magnitude (>7°C Tm shift) provides a quantitative biophysical endpoint for structure-activity relationship (SAR) studies, quality control lot validation, and target engagement confirmation that is unavailable for non-destabilizing AR ligands.

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. (Figure 5a-5e; Table S5; Results section: 'Understanding Mechanism of AR and AR-V7 Degradation') View Source

Global Transcriptomic Suppression

RNA sequencing of 22Rv1 cells treated with 5 μM EN1441, enzalutamide, or ARV-110 for 20 hours revealed a dramatically broader transcriptional impact for EN1441 [1]. EN1441 treatment led to significant down-regulation of 921 transcripts and up-regulation of 471 transcripts by >2-fold (p<0.05), whereas enzalutamide treatment altered expression of only 6 genes total (4 down-regulated, 2 up-regulated) [1]. Focusing on hallmark androgen-response genes, EN1441 produced significant changes across the gene set, with known AR targets such as NUP210, UBE2C, NPR3, SLC3A, and EDN2 showing significantly greater modulation by EN1441 than by enzalutamide or CMZ139 [1]. Critically, RT-qPCR analysis demonstrated that EN1441, but not enzalutamide or CMZ139, significantly down-regulated KLK3 (prostate-specific antigen, PSA) mRNA levels in 22Rv1 cells [1].

Transcriptomic Suppression

Head-to-head

EN1441921 genes down, 471 up; KLK3 suppressed

Enzalutamide4 genes down, 2 up; no KLK3 effect

Supports broad AR transcriptome suppression endpoint context

22Rv1; 5 μM, 20 h, RNA-seq, n=3

Evidence Dimension	Transcriptomic changes by RNA-seq: number of significantly altered genes (>2-fold, p<0.05)
Target Compound Data	EN1441 (5 μM, 20 h): 921 transcripts down-regulated, 471 transcripts up-regulated; significant KLK3 (PSA) mRNA down-regulation
Comparator Or Baseline	Enzalutamide (5 μM, 20 h): 4 genes significantly down-regulated, 2 genes up-regulated by >2-fold; no significant KLK3 down-regulation. CMZ139 (5 μM, 20 h): 2 genes up-regulated, 0 genes significantly down-regulated by >2-fold; no KLK3 effect
Quantified Difference	EN1441 down-regulates 230-fold more genes than enzalutamide (921 vs. 4). KLK3/PSA: significantly down-regulated by EN1441 only, not by enzalutamide or CMZ139
Conditions	22Rv1 cells; 5 μM compound treatment for 20 h; RNA-seq with n=3 biologically independent replicates; RT-qPCR validation of KLK3 (Figure 4a-4j; Table S4)

Why This Matters

The 230-fold greater transcriptional impact of EN1441 relative to enzalutamide at the same concentration demonstrates that near-complete AR transcriptional inhibition translates into broadly suppressed AR-dependent gene expression, making EN1441 the superior tool compound for studying the AR transcriptome in AR-V7-positive contexts.

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. (Figure 4a-4j; Table S4; Results section: 'Transcriptomic Profiling of EN1441') View Source

EN1441 Application Scenarios

AR-V7-Driven Prostate Cancer Cell Models

EN1441 is the compound of choice for experiments in 22Rv1 or LNCaP95 cell models where AR-V7 is the primary driver of androgen-independent growth. Because enzalutamide cannot degrade or inhibit AR-V7-mediated signaling (only 44% maximal transcriptional inhibition), and ARV-110 cannot degrade AR-V7, EN1441 uniquely enables studies requiring complete suppression of both AR-FL and AR-V7 transcriptional output [1]. Its 90% maximal inhibition of total AR transcriptional activity, combined with dual AR/AR-V7 degradation, provides the cleanest phenotypic window for interrogating AR-V7-specific biology [1].

Protein Destabilization and Aggregation Research

EN1441's unique mechanism—covalent modification of C125 leading to AR/AR-V7 thermal destabilization (>7°C Tm shift), aggregation into the insoluble fraction, and subsequent proteasomal clearance—makes it the only commercially available small-molecule tool for studying the intersection of covalent ligand-induced protein destabilization, aggregation, and degradation [1]. Researchers investigating proteasome-independent protein quality control pathways, the role of protein aggregation in transcription factor inactivation, or the ubiquitin-proteasome system's handling of destabilized nuclear receptors will find EN1441 irreplaceable by any PROTAC or antagonist that lacks this destabilization mechanism [1].

AR Transcriptome-Wide Profiling

For RNA-seq or ChIP-seq studies requiring comprehensive suppression of the AR transcriptome, EN1441's ability to down-regulate 921 transcripts (>2-fold) compared to only 4 genes by enzalutamide at the same concentration (5 μM) provides the deepest AR transcriptional blockade available [1]. This includes robust down-regulation of the clinically relevant biomarker KLK3 (PSA), which is not achieved by enzalutamide in AR-V7-expressing cells [1]. Studies aiming to define the complete AR/AR-V7-regulated transcriptome or evaluate downstream effectors of androgen-independent signaling should therefore select EN1441 over enzalutamide or ARV-110.

Covalent Ligand Discovery for IDR Targeting

EN1441 serves as a pathfinder molecule and positive control for covalent ligand screening campaigns aimed at intrinsically disordered regions (IDRs) of transcription factors [1]. Its validated engagement of C125 within a PONDR®-predicted disordered region of AR/AR-V7, confirmed by LC-MS/MS adduct mapping, C125S mutational resistance, and EN1441-alkyne chemoproteomic enrichment (2.9-fold, p<0.05), provides a benchmark for assay development in IDR-targeted drug discovery [1]. The unreactive analog CMZ139 serves as a built-in negative control for confirming covalent mechanism dependence, enabling rigorous experimental design without requiring synthesis of additional control compounds [1].

Application

Selection Property

Validation Focus

AR-V7-driven prostate cancer cell models

Dual AR/AR-V7 degradation capacity

Complete AR signaling suppression endpoint

Protein destabilization & aggregation research

Covalent C125 engagement with thermal destabilization

Thermal stability shift and aggregation endpoint

AR transcriptome-wide profiling

Broad transcriptional suppression of AR-responsive genes

Differential expression and biomarker suppression analysis

Covalent ligand discovery for IDR targeting

Validated IDR cysteine targeting with chemoproteomic confirmation

Target engagement and enrichment validation

• [1] Zammit CM, Nadel CM, Lin Y, Koirala S, Potts PR, Nomura DK. Covalent Destabilizing Degrader of AR and AR-V7 in Androgen-Independent Prostate Cancer Cells. J Am Chem Soc. 2025 Jun 18;147(24):20512-20524. doi:10.1021/jacs.5c02801. View Source